Cas no 477866-28-7 (4-Chloro-N-(2-(6-methyl-3-(propylsulfanyl)-1,2,4-triazin-5-yl)vinyl)aniline)

• Product Name: 4-Chloro-N-(2-(6-methyl-3-(propylsulfanyl)-1,2,4-triazin-5-yl)vinyl)aniline
• CAS No: 477866-28-7
• MF: C₁₅H₁₇ClN₄S
• MW: 320.840280294418
• CID: 5019821
• Update Time: 2023-08-24

4-Chloro-N-(2-(6-methyl-3-(propylsulfanyl)-1,2,4-triazin-5-yl)vinyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-(2-(6-methyl-3-(propylsulfanyl)-1,2,4-triazin-5-yl)vinyl)aniline
• 4-chloro-N-[(E)-2-[6-methyl-3-(propylsulfanyl)-1,2,4-triazin-5-yl]ethenyl]aniline
• (E)-4-chloro-N-(2-(6-methyl-3-(propylthio)-1,2,4-triazin-5-yl)vinyl)aniline
• N-(4-chlorophenyl)-N-{2-[6-methyl-3-(propylsulfanyl)-1,2,4-triazin-5-yl]vinyl}amine

• Inchi： 1S/C15H17ClN4S/c1-3-10-21-15-18-14(11(2)19-20-15)8-9-17-13-6-4-12(16)5-7-13/h4-9,17H,3,10H2,1-2H3/b9-8+
• InChI Key： BUZOJPYSFJFREV-CMDGGOBGSA-N
• SMILES： ClC1C=CC(=CC=1)N/C=C/C1C(C)=NN=C(N=1)SCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 321
• XLogP3: 4
• Topological Polar Surface Area: 76